Cas no 94500-53-5 (Benzo[a]pyrene-11-methanol(9CI))
94500-53-5 structure
Product Name:Benzo[a]pyrene-11-methanol(9CI)
CAS No:94500-53-5
MF:C21H14O
MW:282.335265636444
CID:808508
PubChem ID:125164
Update Time:2025-04-19
Benzo[a]pyrene-11-methanol(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene-11-methanol(9CI)
- 11-hydroxymethylbenzo(a)pyrene
- benzo[a]pyren-11-ylmethanol
- 11-HMBP
- {pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaen-18-yl}methanol
- 94500-53-5
- DTXSID60241513
- 11-HYDROXYMETHYLBENZO[A]PYRENE
- CCRIS 5475
-
- Inchi: 1S/C21H14O/c22-12-17-11-15-6-3-5-13-8-9-16-10-14-4-1-2-7-18(14)20(17)21(16)19(13)15/h1-11,22H,12H2
- InChI Key: PJBXZHYQBHKPGT-UHFFFAOYSA-N
- SMILES: OCC1C=C2C=CC=C3C=CC4=CC5C=CC=CC=5C=1C4=C23
Computed Properties
- Exact Mass: 282.104465
- Monoisotopic Mass: 282.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 5.4
Experimental Properties
- Density: 1.345
- Boiling Point: 542.4°Cat760mmHg
- Flash Point: 235.9°C
- Refractive Index: 1.888
- PSA: 20.23000
- LogP: 5.22950
Benzo[a]pyrene-11-methanol(9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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